Benzyl N-{1-[(chlorosulfonyl)methyl]cyclohexyl}carbamate

• Molecular Formula: C15H20ClNO4S
• Molecular Weight: 345.8 g/mol
• IUPAC Name: benzyl N-[1-(chlorosulfonylmethyl)cyclohexyl]carbamate
• InChI: InChI=1S/C15H20ClNO4S/c16-22(19,20)12-15(9-5-2-6-10-15)17-14(18)21-11-13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-12H2,(H,17,18)
• InChI Key: IPSCKKLSGZWPMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CS(=O)(=O)Cl)NC(=O)OCC2=CC=CC=C2

Description

Benzyl N-{1-[(chlorosulfonyl)methyl]cyclohexyl}carbamate (CAS 2092678-83-4) is a chemical compound with the molecular formula C15H20ClNO4S and a molecular weight of 345.84 . This reagent features a carbamate group protected by a benzyloxycarbonyl (Cbz) group, a common protecting group in organic synthesis used to shield amines during multi-step reactions . The presence of the highly reactive chlorosulfonyl group makes this compound a valuable intermediate for further chemical transformations. Researchers can utilize this functional group to create sulfonamide linkages, which are crucial in the development of various pharmacologically active molecules and specialty chemicals . As a reagent, it is primarily used in synthetic organic chemistry projects, including the exploration of novel reaction pathways and the construction of complex molecular architectures. The compound requires careful handling and storage. Please note that this product is intended for Research Use Only and is not approved for human or veterinary diagnostic applications or personal use.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzyl N-{1-[(chlorosulfonyl)methyl]cyclohexyl}carbamate typically involves the reaction of benzyl carbamate with 1-(chlorosulfonyl)methylcyclohexane. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Common reagents used in this synthesis include chlorosulfonic acid and cyclohexylmethylamine.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the benzyl group, leading to the formation of benzyl alcohol or benzaldehyde derivatives.

Reduction: Reduction reactions can target the chlorosulfonyl group, converting it to a sulfonamide or sulfonic acid derivative.

Substitution: The chlorosulfonyl group is highly reactive and can undergo nucleophilic substitution reactions, forming various derivatives depending on the nucleophile used.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as amines, alcohols, or thiols.

Major Products Formed:

• Oxidation products include benzyl alcohol and benzaldehyde derivatives.
• Reduction products include sulfonamide and sulfonic acid derivatives.
• Substitution products vary depending on the nucleophile used but generally include carbamate derivatives.

Scientific Research Applications

Chemistry:

• Used as an intermediate in the synthesis of more complex organic molecules.
• Employed in the study of reaction mechanisms involving carbamates and sulfonyl compounds.

Biology:

• Investigated for its potential as a biochemical probe due to its reactive functional groups.
• Studied for its interactions with biological macromolecules such as proteins and nucleic acids.

Medicine:

• Explored for its potential as a pharmaceutical intermediate.
• Evaluated for its biological activity and potential therapeutic applications.

Industry:

• Utilized in the production of specialty chemicals and materials.
• Applied in the development of new chemical processes and technologies.

Mechanism of Action

The mechanism of action of Benzyl N-{1-[(chlorosulfonyl)methyl]cyclohexyl}carbamate involves its reactive functional groups, particularly the chlorosulfonyl group. This group can form covalent bonds with nucleophilic sites on target molecules, leading to the modification of these molecules. The compound’s effects are mediated through its interactions with specific molecular targets, such as enzymes or receptors, and the pathways involved depend on the nature of these targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Analogues with Varying Cycloalkyl Substituents

Benzyl N-({1-[(chlorosulfonyl)methyl]cyclopentyl}methyl)carbamate (CAS: 1784289-25-3)

• Molecular Formula: C₁₅H₂₀ClNO₄S (same as cyclohexyl analogue).
• Structural Difference : Cyclopentyl ring instead of cyclohexyl.
• Impact : Reduced steric hindrance and altered conformational flexibility compared to the cyclohexyl derivative. This may enhance reactivity in nucleophilic substitution reactions but lower thermal stability .

Benzyl N-({1-[(chlorosulfonyl)methyl]cyclobutyl}methyl)carbamate (CAS: 1785038-25-6)

• Molecular Formula: C₁₄H₁₈ClNO₄S.
• Structural Difference : Smaller cyclobutyl ring.
• Impact: Increased ring strain and higher reactivity due to reduced steric protection of the chlorosulfonyl group. Likely lower solubility in non-polar solvents .

Analogues with Alternative Electrophilic Groups

Benzyl N-[cyclohexyl(phenylsulfonyl)methyl]carbamate (CAS: 232598-56-0)

• Molecular Formula: C₂₁H₂₅NO₄S.
• Structural Difference : Phenylsulfonyl (–SO₂Ph) replaces chlorosulfonyl (–SO₂Cl).
• Impact : The phenylsulfonyl group is less electrophilic than chlorosulfonyl, reducing susceptibility to hydrolysis. This derivative may exhibit enhanced stability under aqueous conditions but lower utility in synthesizing sulfonamides .

(R)-Benzyl N-[1-(dimethoxyphosphoryl)butyl]carbamate (3g)

• Molecular Formula: C₁₄H₂₁NO₅P.
• Structural Difference : Dimethoxyphosphoryl (–PO(OCH₃)₂) group instead of chlorosulfonyl.
• Impact : Phosphoryl groups are less reactive toward nucleophiles but enable coordination chemistry. This compound showed 85% yield and 80% enantiomeric excess in synthesis, highlighting efficient stereocontrol compared to chlorosulfonyl analogues, which lack chiral centers .

Analogues with Modified Carbamate Protections

tert-Butyl N-[1-((2-chloro-5-nitropyrimidin-4-yl)amino)cyclohexyl]carbamate (193)

• Molecular Formula : C₁₆H₂₅ClN₄O₄.
• Structural Difference : tert-Butyl carbamate protection instead of benzyl.
• Impact: The tert-butyl group enhances stability under acidic conditions but requires harsher deprotection (e.g., trifluoroacetic acid).

Analogues with Bioactive Motieties

N-{[1-(Dimethylamino)cyclohexyl]methyl}-N-methyl-4-(trifluoromethyl)benzamide (4d)

• Molecular Formula : C₁₉H₂₆F₃N₃O.
• Structural Difference : Trifluoromethyl benzamide replaces chlorosulfonyl-carbamate.
• Impact: The trifluoromethyl group enhances lipophilicity and metabolic stability.

Biological Activity

Benzyl N-{1-[(chlorosulfonyl)methyl]cyclohexyl}carbamate is an organic compound that has gained attention for its potential biological activities, particularly in the realm of medicinal chemistry. This article provides a comprehensive overview of its biological activity, mechanisms of action, relevant research findings, and applications in drug development.

Chemical Structure and Properties

Benzyl N-{1-[(chlorosulfonyl)methyl]cyclohexyl}carbamate features several important functional groups:

• Benzyl Group : Contributes to hydrophobic interactions.
• Carbamate Group : Plays a role in biological activity through potential hydrogen bonding.
• Cyclohexyl Ring : Provides steric bulk that may influence the compound's reactivity.
• Chlorosulfonyl Group : Highly reactive, enabling nucleophilic substitution reactions.

The molecular formula is C$_{13}$H$_{16}$ClNO$_3$S, and its structure is pivotal for its interactions with biological molecules.

The biological activity of Benzyl N-{1-[(chlorosulfonyl)methyl]cyclohexyl}carbamate is primarily attributed to its ability to modify proteins and enzymes through covalent bonding. The chlorosulfonyl group can react with nucleophiles, leading to:

• Inhibition of Enzymatic Activity : By forming covalent bonds with amino acid residues, particularly cysteine and serine, it can inhibit enzyme function.
• Alteration of Protein Function : Modifications to proteins can lead to changes in their activity or stability, making this compound a useful tool in biochemical studies.

Biological Activity Findings

Research indicates that Benzyl N-{1-[(chlorosulfonyl)methyl]cyclohexyl}carbamate exhibits various biological activities relevant for drug development:

Activity Type	Description	Reference
Enzyme Inhibition	Inhibits specific enzymes through covalent modification.
Protein Interaction	Alters protein functions by modifying amino acid residues.
Drug Development Potential	Candidate for further studies in pharmacology due to its reactivity.

Case Studies and Research Applications

Several studies have explored the applications of Benzyl N-{1-[(chlorosulfonyl)methyl]cyclohexyl}carbamate:

• Enzyme Mechanisms : Studies have shown that this compound can serve as a probe for understanding enzyme mechanisms by selectively inhibiting target enzymes.
• Drug Design : Due to its ability to modify proteins, it is being investigated as a potential lead compound for developing new therapeutic agents targeting specific pathways involved in diseases.

Q & A

Q. What are the standard synthetic routes for preparing Benzyl N-{1-[(chlorosulfonyl)methyl]cyclohexyl}carbamate?

The synthesis typically involves multi-step protocols, including:

• Protection of the cyclohexylamine core : Use of tert-butyl carbamate (Boc) groups to protect reactive amines, as seen in analogous carbamate syntheses .
• Chlorosulfonation : Introduction of the chlorosulfonyl group via reaction with reagents like chlorosulfonic acid or sulfuryl chloride under controlled conditions .
• Coupling reactions : Pd-catalyzed cross-coupling or nucleophilic substitution to attach the benzyl carbamate moiety .
• Purification : Column chromatography (e.g., silica gel) or recrystallization to isolate intermediates and final products .

Q. Which spectroscopic techniques are critical for characterizing this compound?

Key methods include:

• NMR spectroscopy : $^1$H and $^13$C NMR to confirm the cyclohexyl, chlorosulfonyl, and benzyl groups (e.g., cyclohexyl protons at δ 1.2–2.1 ppm, sulfonyl signals near δ 3.5–4.0 ppm) .
• Mass spectrometry (MS) : High-resolution MS (HRMS) or ESI-MS to verify molecular weight (e.g., [M+H]+ peaks matching theoretical values) .
• Infrared (IR) spectroscopy : Peaks for sulfonyl (1150–1350 cm$^{-1}$) and carbamate C=O (1690–1740 cm$^{-1}$) groups .

Q. What are the primary stability concerns for this compound under laboratory conditions?

• Hydrolysis : The chlorosulfonyl group is moisture-sensitive; store under inert gas (N$_2$/Ar) in anhydrous solvents (e.g., THF, DCM) .
• Thermal decomposition : Avoid prolonged heating above 60°C; monitor via TGA or DSC for decomposition thresholds .

Advanced Research Questions

Q. How can reaction yields be optimized during the coupling of the chlorosulfonyl moiety to the cyclohexyl scaffold?

• Solvent selection : Use polar aprotic solvents (e.g., DMF, THF) to enhance reactivity while minimizing side reactions .
• Catalyst systems : Pd(PPh$_3$)$_4$ or CuI for efficient cross-coupling, as demonstrated in analogous pyrimidine-carbamate syntheses .
• Temperature control : Stepwise heating (e.g., 0°C → RT → 50°C) to balance reaction rate and intermediate stability .

Q. What strategies resolve discrepancies in spectroscopic data for intermediates?

• Multi-technique validation : Combine $^1$H NMR, $^13$C NMR, and HSQC to assign ambiguous peaks (e.g., overlapping cyclohexyl signals) .
• X-ray crystallography : For unambiguous structural confirmation, especially with stereochemical complexity .
• Comparative analysis : Cross-reference with published analogs (e.g., tert-butyl-protected derivatives) to identify consistent spectral patterns .

Q. How does the chlorosulfonyl group influence the compound’s reactivity in nucleophilic substitutions?

• Electrophilicity : The -SO$_2$Cl group acts as a strong electrophile, facilitating reactions with amines or alcohols to form sulfonamides/sulfonate esters .
• Steric effects : The cyclohexyl ring may hinder access to the sulfonyl site; computational modeling (DFT) can predict steric barriers .

Methodological Challenges & Solutions

Q. What purification challenges arise during synthesis, and how are they addressed?

• Hydrophobic byproducts : Use reverse-phase HPLC with acetonitrile/water gradients to separate closely eluting species .
• Degradation during chromatography : Add stabilizers (e.g., 0.1% TFA in mobile phases) to prevent hydrolysis of the chlorosulfonyl group .

Q. How can the compound’s potential biological activity be systematically evaluated?

• Enzyme inhibition assays : Target sulfotransferases or proteases due to the sulfonyl and carbamate motifs; use fluorogenic substrates for high-throughput screening .
• Cytotoxicity profiling : Test against cancer cell lines (e.g., HeLa, MCF-7) with MTT assays, comparing to structurally related carbamates .

Data Interpretation & Contradictions

Q. Why might reported melting points vary across studies?

• Polymorphism : Different crystalline forms (e.g., solvates vs. anhydrous) can alter melting points. Perform XRPD to identify polymorphic states .
• Impurity profiles : Trace solvents or byproducts (e.g., unreacted starting materials) lower observed melting points. Purity assessment via HPLC is critical .

Q. How to reconcile conflicting reactivity data in literature for similar carbamates?

• Condition-dependent reactivity : Variances in solvent, temperature, or catalyst loading can drastically alter outcomes. Replicate exact conditions from primary sources .
• Electronic effects : Substituents on the benzyl or cyclohexyl groups modulate electron density; Hammett plots can quantify these effects .